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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in vivo administration of
GSK2801 in mouse models, based on available preclinical data. The protocols outlined below
are intended to serve as a starting point for researchers designing efficacy and
pharmacokinetic studies.

Introduction to GSK2801

GSK2801 is a potent and selective chemical probe that inhibits the bromodomains of BAZ2A
and BAZ2B.[1][2] These proteins are key components of chromatin remodeling complexes,
such as the nucleolar remodeling complex (NoRC), which play a crucial role in regulating gene
expression.[1] GSK2801 acts as an acetyl-lysine competitive inhibitor, preventing the "reading"
of acetylated histone marks and thereby modulating gene transcription.[1] It also exhibits some
activity against BRD9, another bromodomain-containing protein. The inhibition of these targets
by GSK2801 can lead to the displacement of other key regulatory proteins, such as BRD2,
from chromatin. This mechanism has been shown to induce apoptosis in cancer cells,
particularly in combination with other anticancer agents like BET inhibitors.[3]
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Quantitative Data Summary

The following tables summarize the key quantitative data for GSK2801 from preclinical studies
in mice.

Table 1: In Vitro Potency of GSK2801

Target Dissociation Constant (Kd)
BAZ2B 136 nM
BAZ2A 257 nM
BRD9 1.1uM
TAF1L(2) 3.2 uM

Data sourced from Chen P, et al. J Med Chem. 2016.[1]

Table 2: Pharmacokinetic Parameters of GSK2801 in CD-1 Mice

Oral (PO) Administration Intraperitoneal (IP)
Parameter o .
(30 mg/kg) Administration (30 mg/kg)
Cmax (Maximum Plasma
) ~1000 ng/mL ~2000 ng/mL
Concentration)
Tmax (Time to Maximum
~2 hours ~0.5 hours

Concentration)

Data not explicitly quantified in ~ Data not explicitly quantified in
AUC (Area Under the Curve)

the provided search results. the provided search results.
Clearance Modest Modest
Plasma Stability Reasonable Reasonable

Data derived from the graphical representation in Chen P, et al. J Med Chem. 2016.[4]

Signaling Pathway and Experimental Workflow
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To visually represent the mechanism of action and a typical experimental workflow, the
following diagrams have been generated using the DOT language.

Signaling Pathway of GSK2801

GSK2801 Mechanism of Action
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Caption: GSK2801 competitively inhibits BAZ2A/B, disrupting chromatin remodeling.
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Experimental Workflow for an In Vivo Efficacy Study
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Caption: A typical workflow for evaluating GSK2801 efficacy in a mouse tumor model.
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Experimental Protocols

The following protocols are based on the available literature and are intended to be adapted to
specific experimental needs.

Protocol 1: Preparation of GSK2801 Formulation for In
Vivo Administration

Objective: To prepare a homogenous and well-tolerated formulation of GSK2801 for oral (PO)
or intraperitoneal (IP) administration in mice.

Materials:

o GSK2801 powder

o Dimethyl sulfoxide (DMSO)
e PEG300

e Tween-80

» Saline (sterile, 0.9% NacCl)
o Sterile microcentrifuge tubes
» Vortex mixer

e Sonicator (optional)
Procedure:

e Stock Solution Preparation:

o Prepare a stock solution of GSK2801 in DMSO. For example, to create a 25 mg/mL stock,
dissolve 25 mg of GSK2801 in 1 mL of DMSO.

o Ensure the powder is completely dissolved by vortexing. Gentle warming or brief
sonication may be used if necessary.
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e Vehicle Preparation:

o In a sterile tube, prepare the vehicle by mixing the components in the following volumetric
ratio:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

o For example, to prepare 1 mL of the final formulation, you would use 100 pL of the
GSK2801 stock solution (if the final desired concentration is 2.5 mg/mL).

e Final Formulation:

o To prepare a 2.5 mg/mL dosing solution, add 100 pL of the 25 mg/mL GSK2801 stock
solution to 400 pL of PEG300 and mix thoroughly.

o Add 50 pL of Tween-80 and mix again until uniform.
o Finally, add 450 pL of saline to bring the total volume to 1 mL.

o Vortex the final formulation thoroughly before each administration to ensure a
homogenous suspension.

Note: This protocol yields a suspended solution. For clear solutions, alternative formulations
may be necessary, but this suspension is suitable for oral and intraperitoneal injections. It is
recommended to prepare the dosing solution fresh on the day of use.

Protocol 2: Administration of GSK2801 in a Mouse
Xenograft Model

Objective: To administer GSK2801 to mice bearing tumor xenografts to evaluate its anti-tumor
efficacy.
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Animal Model:

e Immunocompromised mice (e.g., NOD-SCID or BALB/c nude) are typically used for

xenograft studies.

e The choice of mouse strain should be appropriate for the tumor cell line being used.

Procedure:

e Tumor Cell Implantation:

o

o

Implant tumor cells (e.g., triple-negative breast cancer cell lines) subcutaneously or
orthotopically into the mice according to established protocols.

Monitor tumor growth regularly using calipers.

e Dosing:

[¢]

Once tumors reach a palpable size (e.g., 100-200 mm3), randomize the mice into
treatment and control groups.

Dosage: Based on pharmacokinetic studies, a starting dose of 30 mg/kg is recommended.
[4] Dose adjustments may be necessary based on efficacy and tolerability in specific
models.

Administration Route: GSK2801 can be administered via oral gavage (PO) or
intraperitoneal injection (IP).

Dosing Schedule: While a definitive efficacy schedule is not widely published, a daily
dosing regimen is a common starting point for in vivo efficacy studies with small molecule
inhibitors. The duration of treatment will depend on the specific study design and tumor
growth kinetics.

Control Group: The control group should receive the vehicle formulation at the same
volume and on the same schedule as the treatment group.

e Monitoring and Endpoint:
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o Monitor tumor volume and mouse body weight regularly (e.g., 2-3 times per week).

o The study endpoint is typically reached when tumors in the control group reach a
predetermined size or when signs of toxicity are observed.

o At the endpoint, tumors and other relevant tissues can be collected for further analysis
(e.g., pharmacodynamic marker assessment).

Concluding Remarks

The information and protocols provided in these application notes are intended to facilitate the
in vivo use of GSK2801 in preclinical research. It is crucial to note that the optimal dosage,
administration route, and treatment schedule may vary depending on the specific mouse
model, tumor type, and experimental objectives. Therefore, pilot studies are recommended to
determine the most effective and well-tolerated regimen for your specific application. As with all
in vivo studies, all animal procedures should be performed in accordance with institutional
guidelines and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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